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Compound of Interest

Compound Name: NTE-122 dihydrochloride

Cat. No.: B12375018 Get Quote

NTE-122 Dihydrochloride: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the available chemical information for

NTE-122 dihydrochloride. Due to the limited publicly accessible data on this specific

compound, this document focuses on its fundamental properties.

Core Chemical Data
The following table summarizes the key identifiers for NTE-122 and its dihydrochloride salt. It is

important to note that the provided CAS number corresponds to the free base form of NTE-

122.

Identifier Value Source

Compound Name NTE-122 Dihydrochloride

CAS Number (for free base) 166967-84-6 [1]

Molecular Formula (Free Base) C₃₈H₅₈N₆O₂ [1]

Molecular Weight (Free Base) 630.91 g/mol [1]

Molecular Weight

(Dihydrochloride)
703.83 g/mol Calculated
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The molecular weight of NTE-122 dihydrochloride was calculated by adding the molecular

weight of two moles of hydrogen chloride (HCl, molecular weight ≈ 36.46 g/mol ) to the

molecular weight of the NTE-122 free base.[1][2][3][4][5]

Chemical Structure Relationship
The relationship between the NTE-122 free base and its dihydrochloride salt is characterized

by the protonation of two nitrogen atoms within the molecule by hydrochloric acid. This process

forms a salt, which often exhibits different solubility and stability properties compared to the

free base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [NTE-122 dihydrochloride CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12375018#nte-122-dihydrochloride-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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